Cas no 89521-55-1 (3-(Benzyloxy)benzene-1,2-diamine)

3-(Benzyloxy)benzene-1,2-diamine is a diamine derivative featuring a benzyloxy substituent at the 3-position of the benzene ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. Its bifunctional amine groups enable versatile reactivity, facilitating condensation and cyclization reactions. The benzyloxy group enhances solubility in organic solvents, improving handling and reaction efficiency. The compound is valued for its stability under standard conditions and its role in constructing complex molecular architectures. Careful handling is recommended due to potential sensitivity to oxidation. Suitable for research and industrial applications requiring precise functionalization of aromatic systems.

3-(Benzyloxy)benzene-1,2-diamine structure

89521-55-1 structure

Product Name:3-(Benzyloxy)benzene-1,2-diamine

CAS No:89521-55-1

MF:C₁₃H₁₄N₂O

MW:214.263062953949

MDL:MFCD24646615

CID:597773

Update Time:2025-05-19

3-(Benzyloxy)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 3-(Benzyloxy)benzene-1,2-diamine
- 3-phenylmethoxybenzene-1,2-diamine
- AK145408
- 1,2-Benzenediamine, 3-(phenylmethoxy)-
- O-benzyl-2,3-diaminophenol
- 3-benzyloxy-1,2-diaminobenzene
- NSGSUVJJLZZPPY-UHFFFAOYSA-N
- FCH1963171
- AX8283465
- ST24041541
- 3-(Phenylmethoxy)-1,2-benzenediamine (ACI)
- MDL： MFCD24646615
- Inchi： 1S/C13H14N2O/c14-11-7-4-8-12(13(11)15)16-9-10-5-2-1-3-6-10/h1-8H,9,14-15H2
- InChI Key： NSGSUVJJLZZPPY-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C(N)=C(N)C=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 204
XLogP3: 2
Topological Polar Surface Area: 61.3

3-(Benzyloxy)benzene-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM126122-1g	3-(benzyloxy)benzene-1,2-diamine	89521-55-1	95+%	1g	$337	2021-06-17
Chemenu	CM126122-5g	3-(benzyloxy)benzene-1,2-diamine	89521-55-1	95+%	5g	$1010	2021-06-17
Alichem	A019088180-1g	3-(Benzyloxy)benzene-1,2-diamine	89521-55-1	98%	1g	$356.40	2023-08-31
Alichem	A019088180-5g	3-(Benzyloxy)benzene-1,2-diamine	89521-55-1	98%	5g	$1134.00	2023-08-31
abcr	AB441819-250 mg	3-(Benzyloxy)benzene-1,2-diamine; .	89521-55-1		250mg	€163.80	2023-05-18
abcr	AB441819-1 g	3-(Benzyloxy)benzene-1,2-diamine; .	89521-55-1		1g	€332.20	2023-05-18
Chemenu	CM126122-1g	3-(benzyloxy)benzene-1,2-diamine	89521-55-1	95%+	1g	$180	2023-01-09
Chemenu	CM126122-5g	3-(benzyloxy)benzene-1,2-diamine	89521-55-1	95%+	5g	$841	2023-01-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B847177-25mg	3-(Benzyloxy)benzene-1,2-diamine	89521-55-1	98%	25mg	￥118.80	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B847177-250mg	3-(Benzyloxy)benzene-1,2-diamine	89521-55-1	98%	250mg	￥427.50	2022-09-02

3-(Benzyloxy)benzene-1,2-diamine Production Method

Production Method 1

89521-54-0

89521-55-1

Reaction Conditions

1.1 Reagents: Stannous chloride Solvents: Ethanol ; 10 min, 140 °C

Reference

: Design, Synthesis and Biological Evaluation of Novel Inhibitors of Trypanosoma brucei Pteridine Reductase 1

Spinks, Daniel; Ong, Han B.; Mpamhanga, Chidochangu P.; Shanks, Emma J.; Robinson, David A.; et al, ChemMedChem, 2011, 6(2), 302-308

Production Method 2

89521-54-0

89521-55-1

Reaction Conditions

1.1 Reagents: Stannous chloride Solvents: Ethanol ; overnight, rt → 80 °C; 80 °C → 0 °C

Reference

: Molecular mechanism of ATP versus GTP selectivity of adenylate kinase

Rogne, Per; Rosselin, Marie; Grundstroem, Christin; Hedberg, Christian; Sauer, Uwe H.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2018, 115(12), 3012-3017

Production Method 3

89521-54-0

89521-55-1

Reaction Conditions

1.1 Reagents: Stannous chloride Solvents: Ethanol ; 10 min, 140 °C

Reference

: Fragment-Based Drug Discovery of Inhibitors of Phosphopantetheine Adenylyltransferase from Gram-Negative Bacteria

Moreau, Robert J. ; Skepper, Colin K.; Appleton, Brent A.; Blechschmidt, Anke; Balibar, Carl J.; et al, Journal of Medicinal Chemistry, 2018, 61(8), 3309-3324

Production Method 4

89521-54-0

89521-55-1

Reaction Conditions

1.1 Reagents: Stannous chloride Solvents: Ethanol ; 5 h, reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Exploration of SAR for novel 2-benzylbenzimidazole analogs as inhibitor of transcription factor NF-κB

Boggu, Pulla Reddy; Venkateswararao, Eeda; Manickam, Manoj; Kim, Youngsoo; Jung, Sang-Hun, Archives of Pharmacal Research, 2017, 40(4), 469-479

Production Method 5

103080-31-5

89521-55-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol

Reference

: Novel 1H-benzimidazol-4-ols with potent 5-lipoxygenase inhibitory activity

Buckle, Derek R.; Foster, Keith A.; Taylor, John F.; Tedder, John M.; Thody, Veronica E.; et al, Journal of Medicinal Chemistry, 1987, 30(12), 2216-21

Production Method 6

603-85-0

89521-55-1

Reaction Conditions

1.1 Reagents: Sodium iodide Catalysts: Potassium bicarbonate , Potassium carbonate

Reference

: Synthesis of the metabolites of oxapadol, a new nonnarcotic analgesic agent

Guerret, Patrick; Ancher, Jean Francois; Langlois, Michel, Journal of Heterocyclic Chemistry, 1983, 20(6), 1525-32

3-(Benzyloxy)benzene-1,2-diamine Raw materials

3-(Benzyloxy)benzene-1,2-diamine Preparation Products

3-(Benzyloxy)benzene-1,2-diamine (89521-55-1)

3-(Benzyloxy)benzene-1,2-diamine Related Literature

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Related Categories

Additional information on 3-(Benzyloxy)benzene-1,2-diamine

Comprehensive Overview of 3-(Benzyloxy)benzene-1,2-diamine (CAS No. 89521-55-1): Properties, Applications, and Industry Insights

3-(Benzyloxy)benzene-1,2-diamine (CAS No. 89521-55-1) is a specialized organic compound with a molecular formula of C₁₃H₁₄N₂O. This aromatic diamine derivative features a benzyloxy group attached to a benzene ring, which grants it unique reactivity and versatility in synthetic chemistry. Researchers and manufacturers value this compound for its role as a key intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its structural motif is particularly relevant in designing heterocyclic compounds, which are pivotal in drug discovery pipelines.

The growing demand for high-purity chemical intermediates like 3-(Benzyloxy)benzene-1,2-diamine aligns with trends in green chemistry and sustainable synthesis. Industry professionals frequently search for "benzyl-protected diamines" or "CAS 89521-55-1 suppliers," reflecting its commercial significance. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with standards like REACH and GMP for pharmaceutical applications.

In material science, this compound’s electron-rich aromatic system makes it valuable for developing conductive polymers and ligands for catalysis. Recent patents highlight its utility in OLED materials and photoresist formulations, addressing the surge in demand for flexible electronics. Environmental considerations also drive interest in "biodegradable diamine derivatives," where 3-(Benzyloxy)benzene-1,2-diamine serves as a precursor for eco-friendly epoxy resins.

Safety profiles and handling protocols for 89521-55-1 are frequently queried in scientific forums. While not classified as hazardous under standard conditions, proper storage (ambient temperature, inert atmosphere) is recommended to prevent oxidation. The compound’s solubility in polar organic solvents (e.g., DMF, ethanol) facilitates its use in multistep reactions, a topic often discussed in organic synthesis optimization communities.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage and covalent organic frameworks (COFs) for molecular sieving. These innovations respond to global searches for "advanced porous materials" and "energy-efficient adsorbents." Additionally, its role in dye sensitization for solar cells underscores its relevance in renewable energy research.

Market analysts project steady growth for benzyloxy-substituted aromatics, fueled by R&D investments in precision medicine and smart materials. As regulatory landscapes evolve, documentation of structure-activity relationships (SAR) for derivatives of 3-(Benzyloxy)benzene-1,2-diamine remains a priority for industrial and academic stakeholders alike.